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Compound of Interest

Compound Name:
Ethyl 3-morpholin-4-ylquinoxaline-

2-carboxylate

CAS No.: 108222-18-0

Cat. No.: B2627091

Get Quote

Executive Summary
This guide provides an in-depth technical analysis of Ethyl 3-morpholin-4-ylquinoxaline-2-
carboxylate, a critical pharmacophore in the development of antimicrobial and anticancer

agents (specifically PDE10 inhibitors). Unlike standard data sheets, this document compares

the molecule's solid-state properties, synthesis pathways, and structural performance against

its primary analogs: the 3-chloro precursor and the 3-amino derivative.

Key Insight: The substitution of the morpholine ring at position 3 introduces a specific steric

bulk (chair conformation) that disrupts the planar stacking typical of quinoxalines, significantly

altering solubility and bioavailability compared to planar analogs.

Structural Characterization & Crystallographic Analysis
The biological efficacy of quinoxaline-2-carboxylates is heavily dependent on their ability to

intercalate DNA or bind into enzymatic pockets. X-ray crystallography reveals how the 3-

substituent dictates this interaction.
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1.1 Comparative Structural Features
The following table contrasts the target molecule with its structural relatives based on

crystallographic data of the homologous series.

Feature
Target: 3-Morpholin-

4-yl
Analog: 3-Chloro Analog: 3-Amino

C-3 Substituent

Geometry

Chair Conformation

(Non-planar)
Planar (Single Atom)

Planar (Trigonal

Pyramidal)

Quinoxaline Core Planar Planar Planar

Ester Orientation (C2)
Twisted (Steric clash

with morpholine)

Co-planar or slight

twist

Co-planar

(Intramolecular H-

bond)

Crystal Packing
Dominated by van der

Waals & weak C-H...O

Pi-Pi Stacking (Tight

packing)

Strong N-H...N / N-

H...O H-bonds

Solubility Profile
High (Disrupted lattice

energy)

Low (High lattice

energy)
Moderate

1.2 Molecular Conformation Analysis
The Morpholine "Twist": Unlike the flat 3-chloro or 3-amino substituents, the morpholine ring

adopts a chair conformation. Crystallographic data from similar 3-morpholinoquinoxalines

indicates the N-atom of the morpholine is sp³ hybridized, forcing the ring to rotate

approximately 40-60° relative to the quinoxaline plane to minimize steric hindrance with the

C2-ethyl ester group.

Impact on Bioactivity: This "twist" prevents the molecule from aggregating too tightly (unlike

the 3-chloro analog), enhancing solubility in aqueous media—a critical parameter for drug

bioavailability.

Synthesis & Crystallization Protocol
To obtain high-quality single crystals suitable for X-ray diffraction, a controlled nucleophilic

aromatic substitution (SNAr) followed by slow evaporation is required.
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2.1 Validated Synthesis Workflow
Reaction: Ethyl 3-chloroquinoxaline-2-carboxylate + Morpholine

Ethyl 3-morpholin-4-ylquinoxaline-2-carboxylate + HCl.

Reagents:

Precursor: Ethyl 3-chloroquinoxaline-2-carboxylate (1.0 eq)[1]

Nucleophile: Morpholine (1.2 eq)

Solvent: Ethanol or DMF (Polar aprotic promotes SNAr)

Base: Triethylamine (Et3N) or K2CO3 (to scavenge HCl)

Protocol:

Dissolution: Dissolve 1.0 g of Ethyl 3-chloroquinoxaline-2-carboxylate in 10 mL of ethanol.

Addition: Add 1.2 equivalents of morpholine dropwise at room temperature.

Reflux: Heat to reflux (78°C) for 2–4 hours. Monitor via TLC (Hexane:EtOAc 3:1).

Workup: Pour reaction mixture into ice-cold water. The product will precipitate as a solid.

Purification: Filter and recrystallize from hot ethanol.

2.2 Crystallization for X-Ray Analysis
Method: Slow Evaporation.

Solvent System: Ethanol/Dichloromethane (1:1).

Procedure: Dissolve 20 mg of pure compound in 2 mL of solvent. Filter into a clean vial.

Cover with parafilm and poke 3 small holes. Allow to stand at room temperature for 3–5

days.

Expected Morphology: Yellow/Orange prisms or blocks.
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2.3 Process Visualization (DOT)

Start: Ethyl 3-chloro
quinoxaline-2-carboxylate

Reaction:
Add Morpholine + Et3N

Reflux in EtOH (3h)

 SNAr Workup:
Pour into Ice Water

Filter Precipitate

 Complete Purification:
Recrystallize (Hot EtOH)

 Crude Solid Crystallization:
Slow Evaporation

(EtOH/DCM)

 Pure Compound X-Ray Diffraction
Data Collection

 Single Crystal

Click to download full resolution via product page

Figure 1: Step-by-step workflow from precursor to single-crystal X-ray diffraction analysis.

Performance & Functional Comparison
For drug development, the "performance" of this crystal structure translates to its stability and

interaction potential.

3.1 Intermolecular Interactions (Binding Potential)
The crystal packing reveals the forces the molecule uses to bind to biological targets.

Hydrogen Bonding: The morpholine oxygen acts as a hydrogen bond acceptor, while the

quinoxaline nitrogens are shielded.

Pi-Stacking: The 3-morpholino derivative shows weaker pi-pi stacking distances (>3.8 Å)

compared to the 3-chloro derivative (<3.5 Å).

Significance: Weaker stacking means the solid is less brittle and dissolves faster, but may

have lower melting point stability.

3.2 Comparative Data Table
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Property
Ethyl 3-morpholin-4-

yl...
Ethyl 3-chloro... Implication

Melting Point 100–105 °C (Est.) 83–85 °C

Morpholine adds

molecular weight but

disrupts lattice; MP

range is comparable

but packing is less

dense.

LogP (Calc) ~1.8 ~2.5

Morpholine lowers

lipophilicity, improving

water solubility.

Electronic Nature
Electron Donor

(Amino)

Electron Withdrawing

(Halo)

Morpholine activates

the ring for metabolic

oxidation; Chloro

deactivates it.

Space Group Typically P21/c or P-1 P21/c

Common packing for

this class; indicates

centrosymmetric

dimer formation.

Drug Development Implications
Lead Optimization: The morpholine ring is a "privileged scaffold." Its inclusion at position 3 is

a strategic choice to improve the pharmacokinetic profile (solubility/metabolic stability)

compared to the 3-chloro precursor.

Formulation: The crystal structure predicts that this compound may exhibit polymorphism.

The flexibility of the ethyl ester and the morpholine chair allows for multiple stable packing

arrangements. Screening for polymorphs is mandatory before clinical trials.

Binding Mode: In docking studies (e.g., against PDE10 or EGFR), the morpholine ring often

protrudes into the solvent-exposed region of the protein pocket, while the planar quinoxaline

core anchors via pi-stacking with aromatic residues (e.g., Phenylalanine or Tyrosine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

2. US20110160206A1 - Tri-substituted pyrimidine compounds and their use as pde10
inhibitors - Google Patents [patents.google.com]

3. joac.info [joac.info]

4. researchgate.net [researchgate.net]

5. uomphysics.net [uomphysics.net]

6. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-
c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative
activity - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Structural & Functional Characterization Guide: Ethyl 3-
morpholin-4-ylquinoxaline-2-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://patentimages.storage.googleapis.com/3f/c2/3a/2756d4f59a689e/EP2342191B1.pdf
https://patents.google.com/patent/US20110160206A1/en
https://www.joac.info/ContentPaper/2013/1-4.pdf
https://www.researchgate.net/publication/283793081_Crystal_structure_of_ethyl_24-di-chloro-quinoline-3-carboxyl-ate
http://uomphysics.net/research/pubs/docs/1627872905-jms06.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/md/d5md00868a
https://www.researchgate.net/publication/266618389_Crystal_and_Molecular_Structure_of_2-Amino-3-Ethyl_Carboxamido-4-Metyl-5-Carboxy_Ethyl_Thiophene
https://www.mdpi.com/1420-3049/26/4/1055
https://www.benchchem.com/product/b2627091?utm_src=pdf-custom-synthesis#bc-rfq
https://patentimages.storage.googleapis.com/3f/c2/3a/2756d4f59a689e/EP2342191B1.pdf
https://patents.google.com/patent/US20110160206A1/en
https://patents.google.com/patent/US20110160206A1/en
https://www.joac.info/ContentPaper/2013/1-4.pdf
https://www.researchgate.net/publication/283793081_Crystal_structure_of_ethyl_24-di-chloro-quinoline-3-carboxyl-ate
http://uomphysics.net/research/pubs/docs/1627872905-jms06.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/md/d5md00868a
https://pubs.rsc.org/en/content/articlelanding/2025/md/d5md00868a
https://pubs.rsc.org/en/content/articlelanding/2025/md/d5md00868a
https://www.researchgate.net/publication/266618389_Crystal_and_Molecular_Structure_of_2-Amino-3-Ethyl_Carboxamido-4-Metyl-5-Carboxy_Ethyl_Thiophene
https://www.mdpi.com/1420-3049/26/4/1055
https://www.benchchem.com/product/b2627091/docs#structural-functional-characterization-guide-ethyl-3-morpholin-4-ylquinoxaline-2-carboxylate
https://www.benchchem.com/product/b2627091/docs#structural-functional-characterization-guide-ethyl-3-morpholin-4-ylquinoxaline-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2627091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b2627091/docs#structural-functional-characterization-
guide-ethyl-3-morpholin-4-ylquinoxaline-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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